Cas no 2228202-84-2 (1-1-(oxan-4-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(oxan-4-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228202-84-2
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5835249
• PubChem ID: 165702403
• Update Time: 2025-06-15

1-1-(oxan-4-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(oxan-4-yl)cyclopropylcyclopropan-1-amine
• 1-[1-(oxan-4-yl)cyclopropyl]cyclopropan-1-amine
• 2228202-84-2
• EN300-1790348

• Inchi： 1S/C11H19NO/c12-11(5-6-11)10(3-4-10)9-1-7-13-8-2-9/h9H,1-8,12H2
• InChI Key： APMJCKLFVBJALZ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(oxan-4-yl)cyclopropylcyclopropan-1-amine

Exploring the Unique Properties and Applications of 1-1-(oxan-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228202-84-2)

In the ever-evolving landscape of chemical research, 1-1-(oxan-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228202-84-2) has emerged as a compound of significant interest. This structurally unique amine, characterized by its cyclopropyl and oxan-4-yl moieties, offers a fascinating case study for researchers exploring novel molecular architectures. The compound's rigid, three-dimensional structure presents intriguing possibilities in fields ranging from medicinal chemistry to materials science.

The 1-1-(oxan-4-yl)cyclopropylcyclopropan-1-amine molecule combines two cyclopropane rings with a tetrahydropyran (oxane) unit, creating a sterically constrained system that challenges conventional synthetic approaches. This structural complexity has made it a subject of particular interest in computational chemistry studies, where researchers investigate how such constrained systems might influence molecular recognition processes. The presence of both amine functionality and ether oxygen in the same molecule creates interesting possibilities for hydrogen bonding interactions, a feature that could be exploited in various applications.

Recent advances in synthetic methodology have made CAS No. 2228202-84-2 more accessible to researchers. Modern techniques such as flow chemistry and photoredox catalysis have been successfully applied to similar constrained systems, potentially opening new pathways for the efficient production of this compound. The pharmaceutical industry has shown particular interest in such structurally complex amines, as they often display unique biological activity profiles due to their ability to interact with biological targets in unconventional ways.

From a materials science perspective, 1-1-(oxan-4-yl)cyclopropylcyclopropan-1-amine presents exciting opportunities. The combination of rigid cyclopropyl groups with the slightly more flexible oxan-4-yl moiety could lead to novel polymers with tailored mechanical properties. Researchers are investigating whether incorporation of this amine into polymer backbones could create materials with unusual combinations of strength and flexibility, potentially useful in specialized coatings or biomedical applications.

The compound's stability profile has also attracted attention. Preliminary studies suggest that the cyclopropane rings in CAS No. 2228202-84-2 provide exceptional stability against various degradation pathways, making it potentially valuable for applications requiring long-term chemical integrity. This stability, combined with the molecule's three-dimensionality, has led some researchers to explore its use as a building block for metal-organic frameworks (MOFs) and other porous materials.

In the context of green chemistry, synthetic approaches to 1-1-(oxan-4-yl)cyclopropylcyclopropan-1-amine are being reevaluated. The pharmaceutical and chemical industries are increasingly focused on developing sustainable synthetic routes that minimize waste and energy consumption. Recent publications have highlighted the potential of biocatalytic methods for constructing similar constrained ring systems, suggesting possible future directions for more environmentally friendly production of this interesting amine.

Analytical characterization of CAS No. 2228202-84-2 presents its own challenges and opportunities. The compound's unique structure requires sophisticated analytical techniques for complete characterization. Advanced NMR methods, particularly those exploiting ¹³C-¹H correlations, have proven particularly valuable in elucidating the spatial relationships within this molecule. Mass spectrometry studies have also contributed to understanding its fragmentation patterns, important for quality control in potential applications.

The future research directions for 1-1-(oxan-4-yl)cyclopropylcyclopropan-1-amine appear promising. With growing interest in three-dimensional molecular architectures in drug discovery, this compound could serve as an important model system. Additionally, its potential applications in specialty materials continue to attract investigation. As synthetic methods improve and our understanding of structure-property relationships deepens, CAS No. 2228202-84-2 may well find its place in various advanced technological applications.